Pregn-4-ene-3,20-dione, 14,17-dihydroxy-
Pregn-4-ene-3,20-dione, 14,17-dihydroxy-
Brand Name:
Vulcanchem
CAS No.:
14226-13-2
VCID:
VC0080143
InChI:
InChI=1S/C21H30O4/c1-13(22)20(24)10-11-21(25)17-5-4-14-12-15(23)6-8-18(14,2)16(17)7-9-19(20,21)3/h12,16-17,24-25H,4-11H2,1-3H3/t16-,17+,18-,19+,20-,21+/m0/s1
SMILES:
CC(=O)C1(CCC2(C1(CCC3C2CCC4=CC(=O)CCC34C)C)O)O
Molecular Formula:
C21H30O4
Molecular Weight:
346.5 g/mol
Pregn-4-ene-3,20-dione, 14,17-dihydroxy-
CAS No.: 14226-13-2
Main Products
VCID: VC0080143
Molecular Formula: C21H30O4
Molecular Weight: 346.5 g/mol
| CAS No. | 14226-13-2 |
|---|---|
| Product Name | Pregn-4-ene-3,20-dione, 14,17-dihydroxy- |
| Molecular Formula | C21H30O4 |
| Molecular Weight | 346.5 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14R,17R)-17-acetyl-14,17-dihydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,15,16-decahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H30O4/c1-13(22)20(24)10-11-21(25)17-5-4-14-12-15(23)6-8-18(14,2)16(17)7-9-19(20,21)3/h12,16-17,24-25H,4-11H2,1-3H3/t16-,17+,18-,19+,20-,21+/m0/s1 |
| Standard InChIKey | DTYQFBITLYZHTR-AUYGFBLUSA-N |
| Isomeric SMILES | CC(=O)[C@]1(CC[C@@]2([C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C)O)O |
| SMILES | CC(=O)C1(CCC2(C1(CCC3C2CCC4=CC(=O)CCC34C)C)O)O |
| Canonical SMILES | CC(=O)C1(CCC2(C1(CCC3C2CCC4=CC(=O)CCC34C)C)O)O |
| PubChem Compound | 22295769 |
| Last Modified | Nov 11 2021 |
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